N-Methyl-2-nitroaniline

Description

N-Methyl-2-nitroaniline is a solvatochromic dye with the molecular formula C7H8N2O2 and a molecular weight of 152.15 . It is also known by other names, including N-Methyl-o-nitroaniline, 2-Nitro-N-methylaniline, and o-Nitro-N-methyl aniline . This compound appears as an orange to red, low-melting solid . N-Methyl-2-nitroaniline has a melting point between 35-38 °C . The compound should be stored in a dark place under an inert atmosphere at room temperature .

N-Methyl-2-nitroaniline is used in various applications, including determining the polarities of ionic liquids using the Kamlet-Taft empirical polarity scales . It has also been used in characterizing the octadecyl-derivatized silica stationary phase and corresponding mobile phases in reversed-phase liquid chromatography .

এক chemical compound similar to N-Methyl-2-nitroaniline is N-Ethyl-2-nitroaniline. While specific details on N-Ethyl-2-nitroaniline were not found in the provided search results, it shares a similar structure with N-Methyl-2-nitroaniline, with an ethyl group replacing the methyl group on the amine . This compound would likely share similar chemical properties and applications due to the structural similarity .

• CAS No.: 612-28-2
• Product Name: N-Methyl-2-nitroaniline
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• IUPAC Name: N-methyl-2-nitroaniline
• Standard InChI: InChI=1S/C7H8N2O2/c1-8-6-4-2-3-5-7(6)9(10)11/h2-5,8H,1H3
• Standard InChIKey: KFBOUJZFFJDYTA-UHFFFAOYSA-N
• SMILES: CNC1=CC=CC=C1[N+](=O)[O-]
• Canonical SMILES: CNC1=CC=CC=C1[N+](=O)[O-]
• Synonyms: o-Nitro-N-methylaniline; o-(Methylamino)nitrobenzene; N-Methyl-o-nitroaniline; N-Methyl-2-nitrobenzenamine; NSC 86672
• Reference: Westerhaus et al. Heterogenized cobalt oxide catalysts for nitroarene reduction by pyrolysis of molecularly defined complexes. Nature Chemistry, doi: 10.1038/nchem.1645, published online 12 May 2013 http://www.nature.com/nchem
• PubChem Compound: 69157
• Last Modified: Sep 16 2023